Cas no 26949-99-5 (Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-)
26949-99-5 structure
Product Name:Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-
CAS No:26949-99-5
MF:C15H15NO5
MW:289.283304452896
CID:263075
Update Time:2024-03-01
Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-
- Halfordinine(8CI)
- Furo[2,3-b]quinoline, 4,6,7,8-tetramethoxy-
- 6,7,8-Trimethoxydictamnine
-
- Inchi: 1S/C15H15NO5/c1-17-10-7-9-11(14(20-4)13(10)19-3)16-15-8(5-6-21-15)12(9)18-2/h5-7H,1-4H3
- InChI Key: ZSRQUMWAFBMXIU-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(OC)=C(OC)C=2OC)C(OC)=C2C=COC=12
Computed Properties
- Exact Mass: 289.09505
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- XLogP3: 1.641
Experimental Properties
- Density: 1.259±0.06 g/cm3(Predicted)
- Melting Point: 150-151 °C
- Boiling Point: 426.3±40.0 °C(Predicted)
- PSA: 62.95
- pka: 6.78±0.40(Predicted)
Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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